Cas no 331958-92-0 (But-1-ene-4-boronic acid pinacol ester)

But-1-ene-4-boronic acid pinacol ester Properties

Names and Identifiers

• Homoallylboronic acid pinacol ester
• But-1-ene-4-boronic acid pinacol ester
• C-2338
• (3-Buten-1-yl)boronic Acid Pinacol Ester (stabilized with Phenothiazine)
• MFCD11858602
• W17231
• 1-Butene-4-boronic Acid Pinacol Ester
• B5960
• 2-(3-Buten-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• SY074970
• DB-068777
• AKOS006345557
• 1,3,2-Dioxaborolane, 2-(3-butenyl)-4,4,5,5-tetramethyl-
• AS-55612
• 331958-92-0
• DTXSID90675347
• CS-0060003
• EN300-247531
• 2-(But-3-en-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-but-3-enyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• BUT-1-ENE-4-BORONIC ACID PINACOL ESTER
• +Expand

• MDL： MFCD11858602
• InChIKey： RGCTUSLNTQXCHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H19BO2/c1-6-7-8-11-12-9(2,3)10(4,5)13-11/h6H,1,7-8H2,2-5H3
• SMILES： C=CCCB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 182.14800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.1478100g/mol
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• LogP: 2.65470
• PSA: 18.46000

But-1-ene-4-boronic acid pinacol ester Security Information

• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

But-1-ene-4-boronic acid pinacol ester Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%